2-amino-N-(4-methoxybenzyl)benzamide
Overview
Description
2-amino-N-(4-methoxybenzyl)benzamide is a chemical compound with the CAS Number: 221539-30-6 . It has a molecular weight of 256.3 . This compound is used in biochemical research .
Molecular Structure Analysis
The IUPAC name for this compound is 2-amino-N-(4-methoxybenzyl)benzamide . The InChI code for this compound is 1S/C15H16N2O2/c1-19-12-8-6-11(7-9-12)10-17-15(18)13-4-2-3-5-14(13)16/h2-9H,10,16H2,1H3,(H,17,18) . This code provides a specific identifier for the molecular structure of this compound.Scientific Research Applications
Antioxidant Activity
Benzamide compounds, including “2-amino-N-(4-methoxybenzyl)benzamide”, have been found to exhibit significant antioxidant activity . They are capable of scavenging free radicals and chelating metals, which makes them effective in neutralizing harmful oxidative stress in biological systems .
Antibacterial Activity
These compounds have also shown promising antibacterial properties . They have been tested in vitro against various gram-positive and gram-negative bacteria, and some have shown moderate antibacterial activities .
Anti-Microbial Activity
Benzamides have been studied for their anti-microbial activity . They have shown effectiveness against various microbes, making them potential candidates for the development of new antimicrobial drugs .
Anti-Fungal Activity
In addition to their antibacterial and antimicrobial properties, benzamides have also demonstrated anti-fungal activity . This makes them useful in the treatment of various fungal infections .
Anti-Inflammatory Activity
Benzamides, including “2-amino-N-(4-methoxybenzyl)benzamide”, have been found to possess anti-inflammatory properties . This makes them potential candidates for the development of new anti-inflammatory drugs .
Proteomics Research
“2-amino-N-(4-methoxybenzyl)benzamide” is used in proteomics research . It is used as a biochemical in the study of proteins, their structures, and functions .
Industrial Applications
Amide compounds are widely used in various industrial sectors such as the plastic, rubber industry, paper industry, and agriculture . They are found in potential biological molecules, such as natural products, proteins, synthetic intermediates, and commercial drugs .
Drug Discovery
Recently, amide compounds, including “2-amino-N-(4-methoxybenzyl)benzamide”, have been used in drug discovery . They are being studied for their potential use in the development of new drugs for various diseases .
Mechanism of Action
Target of Action
This compound is used in proteomics research , suggesting that it may interact with proteins or enzymes in the body.
Mode of Action
As a biochemical used in proteomics research , it may interact with its targets through binding to active sites, altering protein conformation, or modulating enzymatic activity
Biochemical Pathways
Given its use in proteomics research , it may be involved in protein synthesis, degradation, or modification pathways. More research is needed to understand the specific pathways and their downstream effects.
Result of Action
As a biochemical used in proteomics research , it may influence protein function or expression, leading to changes at the cellular level
properties
IUPAC Name |
2-amino-N-[(4-methoxyphenyl)methyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O2/c1-19-12-8-6-11(7-9-12)10-17-15(18)13-4-2-3-5-14(13)16/h2-9H,10,16H2,1H3,(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YAGHGODWSGIUCA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CNC(=O)C2=CC=CC=C2N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-amino-N-(4-methoxybenzyl)benzamide |
Synthesis routes and methods
Procedure details
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